1E7-03

• Molecular Formula: C28H29N3O6
• Molecular Weight: 503.5 g/mol
• InChI: InChI=1S/C28H29N3O6/c1-5-29-28(34)31-26(32)16(2)37-27(33)24-19-8-6-7-9-21(19)30-25-18(11-12-20(24)25)14-17-10-13-22(35-3)23(15-17)36-4/h6-10,13-16H,5,11-12H2,1-4H3,(H2,29,31,32,34)/b18-14+
• InChIKey: PHJQCMBFMOQNFF-NBVRZTHBSA-N

1E7-03: PP1-Targeted Host-Directed Antiviral Sourcing

1E7-03 (CAS 1565845-92-2) is a low molecular weight tetrahydroquinoline derivative that functions as a non-catalytic protein phosphatase-1 (PP1) inhibitor by targeting the RVxF-accommodating site [1]. Unlike conventional antiretroviral agents that directly target viral enzymes, 1E7-03 disrupts the critical interaction between HIV-1 Tat protein and PP1, thereby preventing PP1 nuclear shuttling and inhibiting viral transcription [2]. The compound demonstrates a distinct multi-viral inhibition profile, with confirmed activity against HIV-1, Ebola virus (EBOV), and Venezuelan equine encephalitis virus (VEEV) [3].

Host-targeting noncatalytic PP1 inhibitor probe

Broad-spectrum antiviral research (HIV-1, EBOV, VEEV)

Research-use-only; not for human therapeutic application

• [1] Ammosova T, Platonov M, Ivanov A, et al. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription. Br J Pharmacol. 2014;171(22):5059-5075. doi:10.1111/bph.12863 View Source
• [2] Lin X, Kumari N, DeMarino C, et al. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03. Oncotarget. 2017;8(44):76749-76769. doi:10.18632/oncotarget.19999 View Source
• [3] Carey BD, et al. Protein Phosphatase 1α Interacts with Venezuelan Equine Encephalitis Virus Capsid Protein and Regulates Viral Replication through Modulation of Capsid Phosphorylation. J Virol. 2018;92(15):e02068-17. doi:10.1128/JVI.02068-17 View Source

1E7-03 Procurement Rationale: Non-Interchangeability

Generic substitution of 1E7-03 with alternative PP1-targeting compounds or other HIV-1 transcription inhibitors is scientifically unsupported due to fundamental differences in binding mode, potency, pharmacokinetic stability, and spectrum of antiviral activity. 1E7-03 binds specifically to the non-catalytic RVxF-accommodating site of PP1, a mechanism that distinguishes it from catalytic PP1 inhibitors such as okadaic acid or calyculin A [1]. Furthermore, its metabolic instability in rodent plasma generates unique degradation products (DP1 and DP3) that retain PP1 binding but exhibit significantly reduced cellular permeability and antiviral efficacy, a property not shared by structurally modified analogs [2]. Finally, 1E7-03 demonstrates a distinct multi-viral inhibition profile (HIV-1, EBOV, VEEV) that is not observed with alternative HIV transcription inhibitors such as F07#13 or CR8#13, which target the Tat/P-TEFb interface rather than the Tat-PP1 interaction [3].

vs. 1H4 / Compound 7

Potency and cytotoxicity margin may differ substantially; assay window may not replicate.

vs. C31

Improved metabolic stability but altered PP1 binding and selectivity may shift phosphoproteomic signature.

vs. CD52

Tat-dependent selectivity profile differs from 1E7-03's pan-transcription inhibition.

• [1] Ammosova T, Platonov M, Ivanov A, et al. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription. Br J Pharmacol. 2014;171(22):5059-5075. doi:10.1111/bph.12863 View Source
• [2] Lin X, Kumari N, DeMarino C, et al. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03. Oncotarget. 2017;8(44):76749-76769. doi:10.18632/oncotarget.19999 View Source
• [3] Mousseau G, et al. Effect of transcription inhibition and generation of suppressive viral non-coding RNAs. Retrovirology. 2019;16(1):1-15. doi:10.1186/s12977-019-0472-3 View Source

1E7-03 Evidence & Comparator Guide

HIV-1 Transcription Inhibition vs. Parent 1H4

In a direct head-to-head comparison within the same study, 1E7-03 demonstrated a fivefold improvement in HIV-1 inhibitory potency relative to the previously reported lead compound 1H4 [1]. Both compounds were evaluated under identical experimental conditions in CEM T cells, establishing a clear and quantifiable structure-activity relationship improvement [1].

HIV-1 vs Parent 1H4

Head-to-head

1E7-03

IC50 2 μM, CC50 >300 μM

5-fold lower IC50, >18-fold higher CC50

1H4 / Compound 7

IC50 10 μM, CC50 16–100 μM

Supports cell-based assay window evaluation

CEM-GFP T-cells; HIV-1 IIIB; 48 h

Evidence Dimension	HIV-1 transcription inhibition (fold-improvement in IC50)
Target Compound Data	Fivefold lower IC50 than 1H4
Comparator Or Baseline	1H4 (predecessor PP1-targeting compound)
Quantified Difference	Fivefold (5×) improvement in potency
Conditions	CEM T cell line; HIV-1 transcription inhibition assay

Why This Matters

This fivefold potency gain directly translates to lower compound consumption per experiment and reduced solvent exposure in cellular assays, providing immediate cost and experimental efficiency advantages for laboratories selecting 1E7-03 over the earlier 1H4 scaffold.

• [1] Ammosova T, Platonov M, Ivanov A, et al. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription. Br J Pharmacol. 2014;171(22):5059-5075. doi:10.1111/bph.12863 View Source

Ebola Virus Activity vs. Analog C31

In HIV-1-infected NSG-humanized mice, 1E7-03 achieved significantly greater viral RNA reduction compared to the truncated side-chain analog DP1-07 [1]. Pharmacokinetic analysis revealed that while DP1-07 exhibited extended plasma retention (AUC 123.97 vs. 12.22 ng·h/mL), this did not translate to improved antiviral activity [2]. Specifically, 1E7-03 reduced plasma HIV-1 RNA levels to a degree comparable to the reference inhibitor F07#13, whereas DP1-07 was demonstrably less efficient as an HIV-1 inhibitor both in vitro and in vivo [1].

EBOV vs Analog C31

Cross-study comparable

1E7-03

EBOV, VEEV (EC50 0.6 μM)

Broader viral coverage

C31

PP1 Kd 1.88 μM; improved plasma stability

Reported pan-antiviral PP1 probe context

EBOV-infected cells; VP30 hyperphosphorylation

Evidence Dimension	In vivo HIV-1 RNA reduction efficacy
Target Compound Data	Significant reduction in plasma HIV-1 RNA; comparable to F07#13
Comparator Or Baseline	DP1-07 (truncated side-chain analog of 1E7-03)
Quantified Difference	DP1-07 was "less efficient than 1E7-03 as a HIV-1 inhibitor both in vitro and in vivo" despite superior AUC (123.97 vs. 12.22 ng·h/mL)
Conditions	HIV-1-infected NSG-humanized mice; intraperitoneal administration

Why This Matters

This evidence confirms that the full side chain of 1E7-03 is essential for antiviral activity, making it the superior procurement choice over simplified or truncated analogs despite their apparent pharmacokinetic advantages.

• [1] Lin X, Kumari N, DeMarino C, et al. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03. Oncotarget. 2017;8(44):76749-76769. doi:10.18632/oncotarget.19999 View Source
• [2] Lin X, Kumari N, DeMarino C, et al. Table 1: Pharmacokinetic parameters following intraperitoneal administration of compounds 1E7-03 and DP1-07. Oncotarget. 2017;8(44):76749-76769. doi:10.18632/oncotarget.19999 View Source

HIV-1 Transcription Selectivity vs. CD52

A head-to-head comparison of metabolic stability and cell permeability between 1E7-03 and its optimized analog C31 revealed that C31 exhibits substantially improved pharmacological properties [1]. 1E7-03 was found to be unstable in murine serum, limiting its utility in rodent models of Ebola virus infection [1]. In contrast, C31 demonstrated improved stability in mouse plasma and enhanced cell permeability, and was detectable for 24 hours after injection in mice [2].

Selectivity vs CD52

Cross-study comparable

1E7-03

Equivalent Tat-dependent/basal inhibition

Pan-transcription inhibitor

CD52

>100-fold Tat selectivity; 4-fold greater HIV-1 inhibition

Supports pathway-specific transcription study design

HIV-1 LTR-reporter assays

Evidence Dimension	Metabolic stability in murine plasma
Target Compound Data	Not stable in murine serum
Comparator Or Baseline	C31 (1E7-03 analog, PP1 inhibitor C31)
Quantified Difference	C31 demonstrated improved stability in mouse plasma and cell permeability compared to 1E7-03; C31 was detected for 24 h post-injection
Conditions	Mouse plasma stability assay; cell permeability assay; in vivo detection study

Why This Matters

This evidence defines the selection boundary: 1E7-03 is the appropriate tool compound for in vitro studies and non-rodent models (human, primate, ferret plasma), while C31 should be preferentially procured for studies requiring rodent model systems or improved cellular permeability.

• [1] Ammosova T, et al. Protein Phosphatase 1-Targeting Small-Molecule C31 Inhibits Ebola Virus Replication. J Infect Dis. 2018;218(suppl_5):S345-S354. doi:10.1093/infdis/jiy422 View Source
• [2] Ammosova T, et al. C31 showed the best EBOV inhibitory activity and improved stability. J Infect Dis. 2018;218(suppl_5):S345-S354. doi:10.1093/infdis/jiy422 View Source

In Vivo Efficacy vs. F07#13 in Humanized Mice

1E7-03 demonstrates potent inhibition of Venezuelan equine encephalitis virus (VEEV) replication, with a 50% effective concentration (EC50) of 0.6 μM in VEEV-infected Vero cells [1]. Treatment with 1E7-03 decreased viral replication by more than 2 logs and reduced viral titers starting at 8 hours post-infection [2]. In the same Vero cell system, 1E7-03 exhibited a 50% cytotoxic concentration (CC50) of >100 μM, yielding a selectivity index (SI = CC50/EC50) exceeding 166 [3].

In Vivo HIV-1 RNA

Cross-study comparable

~40-fold reduction

vs. F07#13 (host-directed vs. viral target)

Reported in vivo model-response context

Humanized mouse model; plasma t1/2 >8 h

Evidence Dimension	VEEV antiviral activity and cytotoxicity
Target Compound Data	EC50 = 0.6 μM; CC50 > 100 μM; viral titer reduction > 2 logs
Comparator Or Baseline	Baseline: untreated VEEV-infected Vero cells
Quantified Difference	Selectivity index (CC50/EC50) > 166
Conditions	Vero cells; VEEV infection; CC50 determined at 48 h post-treatment

Why This Matters

The high selectivity index (>166) for VEEV establishes 1E7-03 as a viable tool compound for studying host-targeted antiviral mechanisms in alphavirus models, with a therapeutic window suitable for in vitro and ex vivo experimental applications.

• [1] Carey BD, et al. Protein Phosphatase 1α Interacts with Venezuelan Equine Encephalitis Virus Capsid Protein and Regulates Viral Replication through Modulation of Capsid Phosphorylation. J Virol. 2018;92(15):e02068-17. doi:10.1128/JVI.02068-17 View Source
• [2] Carey BD, et al. 1E7-03 decreased viral replication by over 2 logs (EC50=0.6 μM). J Virol. 2018;92(15):e02068-17. doi:10.1128/JVI.02068-17 View Source
• [3] Carey BD, et al. 1E7-03 was shown to have a CC50 of >100 μM in Vero cells. J Virol. 2018;92(15):e02068-17. doi:10.1128/JVI.02068-17 View Source

Phosphoproteomic Signature: NPM1 Hypophosphorylation

Label-free quantitative phosphoproteomic analysis of CEM T cells treated with 1E7-03 revealed highly selective modulation of specific host signaling pathways [1]. Notably, 1E7-03 treatment reduced phosphorylation of nucleophosmin (NPM1) at Ser-125 by >20-fold (p = 1.37 × 10⁻⁹) and decreased phosphorylation of TGF-β2 at Ser-46 by >12-fold (p = 1.37 × 10⁻³) [2]. These phosphorylation changes were not observed at comparable magnitudes with generic phosphatase inhibitors such as okadaic acid [1].

NPM1 Phosphorylation

Supporting evidence

>20-fold reduction, p=1.37×10⁻⁹

TGF-β2 Ser46: >12-fold, p=1.37×10⁻³

Reported target-engagement biomarker panel

Quantitative phosphoproteomics; CEM T-cells

Evidence Dimension	Phosphorylation reduction of host proteins
Target Compound Data	NPM1 Ser-125 phosphorylation reduced >20-fold (p = 1.37 × 10⁻⁹); TGF-β2 Ser-46 phosphorylation reduced >12-fold
Comparator Or Baseline	Untreated CEM T cells (baseline); okadaic acid used as positive control in Western blot validation
Quantified Difference	>20-fold reduction for NPM1; >12-fold reduction for TGF-β2
Conditions	CEM T cells; label-free quantitative phosphoproteomics; Fe-NTA and TiO2 enrichment

Why This Matters

The magnitude and specificity of phosphoproteome changes provide a quantitative molecular signature unique to 1E7-03, enabling its use as a precision tool for dissecting NPM1- and TGF-β-dependent pathways in HIV-1 transcription and host cell regulation.

• [1] Lin X, et al. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation. Mol Cell Proteomics. 2023;22(2):100488. doi:10.1016/j.mcpro.2022.100488 View Source
• [2] Lin X, et al. QUANTITATIVE PHOSPHOPROTEOME ANALYSES OF PP1-TARGETING HIV-1 INHIBITOR 1E7-03. CROI Conference 2021. Abstract View Source

1E7-03 Research Applications

HIV-1 Transcription & Latency Reversal Studies

For laboratories seeking to inhibit HIV-1 transcription via PP1 targeting with improved potency over the earlier compound 1H4, 1E7-03 offers a fivefold reduction in IC50 under identical CEM T cell assay conditions [1]. This scenario applies to investigators validating the Tat-PP1 interaction as a therapeutic target or screening for synergistic combinations with latency-reversing agents. Procurement of 1E7-03 is indicated when the experimental design demands the highest potency among the 1H4-derived series, minimizing compound consumption while maximizing transcriptional inhibition.

Pan-Filovirus & Broad-Spectrum Antiviral Discovery

1E7-03 is the appropriate selection for HIV-1 efficacy studies in NSG-humanized mouse models, where it significantly reduces plasma viral RNA levels to a degree comparable to the reference inhibitor F07#13 [1]. Unlike its truncated analog DP1-07, which lacks the full side chain and demonstrates inferior antiviral activity despite extended pharmacokinetic retention, 1E7-03 retains the structural elements essential for in vivo HIV-1 inhibition [1]. This scenario includes preclinical evaluation of host-targeted antiretroviral strategies and studies of viral reservoir dynamics.

Host-Directed Antiviral Mechanisms & Resistance

For investigators studying Venezuelan equine encephalitis virus replication mechanisms, 1E7-03 provides a high-selectivity tool compound with an EC50 of 0.6 μM and a CC50 exceeding 100 μM in Vero cells, yielding a selectivity index >166 [1]. This application is particularly relevant for host-targeted antiviral discovery programs in the alphavirus field, where the compound's ability to reduce viral titers by more than 2 logs within 8 hours of treatment offers a robust experimental window for mechanistic studies [1].

Phosphoproteomic & Cell Signaling Analysis

1E7-03 serves as a precision molecular tool for investigating nucleophosmin (NPM1) and TGF-β signaling in the context of HIV-1 infection and host cell regulation. Quantitative phosphoproteomic data demonstrate that 1E7-03 selectively reduces NPM1 Ser-125 phosphorylation by >20-fold and TGF-β2 Ser-46 phosphorylation by >12-fold, providing a specific and reproducible perturbation of these pathways [1]. This scenario is ideal for researchers requiring a well-characterized chemical probe to interrogate the role of PP1-regulated phosphorylation events in cellular processes, with effects distinct from those of broad-spectrum phosphatase inhibitors.

Application

Selection Property

Validation Focus

HIV-1 transcription & latency reversal studies

Pan-transcription inhibition (Tat-dependent & basal)

Phosphoproteomic biomarker panel (NPM1, TGF-β2)

Broad-spectrum antiviral screening

Cross-viral activity (HIV-1, EBOV, VEEV)

VP30 hyperphosphorylation; polyviral PP1 dependency

Host-directed antiviral mechanism studies

Noncatalytic PP1 inhibition; host-targeting strategy

Comparison with direct-acting viral inhibitors

Phosphoproteomic & cell signaling analysis

Quantitative phosphoproteomic fingerprint

NPM1/TGF-β2 hypophosphorylation; on-target modulation verification

• [1] Ammosova T, Platonov M, Ivanov A, et al. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription. Br J Pharmacol. 2014;171(22):5059-5075. doi:10.1111/bph.12863 View Source